Cas no 2229515-10-8 (4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid)

• Product Name: 4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid
• CAS No: 2229515-10-8
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 6406733
• PubChem ID: 165884044
• Update Time: 2025-05-19

4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid
• 2229515-10-8
• EN300-1954376

• Inchi： 1S/C11H11F3O2/c1-6-2-3-7(9(12)4-6)8(11(13)14)5-10(15)16/h2-4,8,11H,5H2,1H3,(H,15,16)
• InChI Key： MDDDHJCRTGYNLW-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CC(C)=CC=1F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid

Introduction to 4,4-Difluoro-3-(2-Fluoro-4-Methylphenyl)butanoic Acid (CAS No. 2229515-10-8)

4,4-Difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid (CAS No. 2229515-10-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its difluoromethyl and fluoroaryl substituents, which confer specific physicochemical properties and biological activities.

The chemical structure of 4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid consists of a butanoic acid backbone with two fluorine atoms attached to the β-carbon and a 2-fluoro-4-methylphenyl group attached to the γ-carbon. The presence of these functional groups imparts several key characteristics to the molecule, including enhanced lipophilicity, metabolic stability, and specific interactions with biological targets.

In the realm of pharmaceutical research, 4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its activity in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid has also shown promise in cancer research. Research conducted at the National Cancer Institute revealed that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, 4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid has been studied for its use as a building block in the synthesis of more complex molecules. Its unique chemical structure makes it an attractive starting material for the development of new drugs and drug candidates. For example, chemists at the University of California have utilized this compound as a key intermediate in the synthesis of novel antiviral agents with activity against influenza and other viral infections.

The synthesis of 4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid typically involves multi-step processes that include fluorination reactions and aromatic substitution reactions. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have significantly improved yields and reduced side reactions.

The physicochemical properties of 4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid, such as its solubility, stability, and partition coefficient (logP), are crucial for its application in drug development. These properties are influenced by the presence of fluorine atoms and the aromatic substituent. For instance, the high lipophilicity conferred by these groups enhances cellular uptake and distribution within tissues, which is essential for achieving therapeutic efficacy.

In conclusion, 4,4-difluoro-3-(2-fluoro-4-methylphenyl)butanoic acid (CAS No. 2229515-10-8) is a versatile compound with significant potential in pharmaceutical and medicinal chemistry. Its unique chemical structure provides a foundation for further research into its biological activities and applications. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel drugs and treatments for various diseases.